Cas no 150934-16-0 (Heptanoic acid, 7,7-dimethoxy-3-oxo-, ethyl ester)

• Product Name: Heptanoic acid, 7,7-dimethoxy-3-oxo-, ethyl ester
• CAS No: 150934-16-0
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 1326835
• Update Time: 2024-08-18

Heptanoic acid, 7,7-dimethoxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7-dimethoxy-3-oxo-, ethyl ester
• ethyl 7,7-dimethoxy-3-oxoheptanoate

• Inchi： 1S/C11H20O5/c1-4-16-10(13)8-9(12)6-5-7-11(14-2)15-3/h11H,4-8H2,1-3H3
• InChI Key： TZGBJQBPIWNMKF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CCCC(OC)OC

Computed Properties

• Exact Mass: 232.1311

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 316.0±37.0 °C(Predicted)
• PSA: 61.83
• pka: 10.65±0.46(Predicted)